Cas no 83911-48-2 (9H-Pyrido3,4-bindole-3-carbonitrile)

• Product name: 9H-Pyrido3,4-bindole-3-carbonitrile
• CAS No: 83911-48-2
• MF: C₁₂H₇N₃
• MW: 193.204081773758
• MDL: MFCD21337215
• CID: 583354
• PubChem ID: 20059982

9H-Pyrido3,4-bindole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carbonitrile
• 3-Cyano-β-carboline
• β-Carboline-3-carbonitrile
• 83911-48-2
• DTXSID20602000
• 9H-beta-Carboline-3-carbonitrile
• BS-41693
• CS-0060592
• MFCD21337215
• SY023944
• 3-cyano-beta-carboline
• DB-360092
• Y10042
• AKOS016015056
• CHEMBL5266558
• SCHEMBL7379425
• RYLDZJANGRBUGW-UHFFFAOYSA-N
• 3-Cyano-9H-pyrido[3,4-b]indole
• 9H-Pyrido3,4-bindole-3-carbonitrile

• MDL： MFCD21337215
• Inchi： 1S/C12H7N3/c13-6-8-5-10-9-3-1-2-4-11(9)15-12(10)7-14-8/h1-5,7,15H
• InChI Key： RYLDZJANGRBUGW-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(NC3C2=CC=CC=3)=CN=1

Computed Properties

• Exact Mass: 193.063997236g/mol
• Monoisotopic Mass: 193.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.015 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 9H-Pyrido3,4-bindole-3-carbonitrile

Introduction to 9H-Pyrido[3,4-b]indole-3-carbonitrile (CAS No. 83911-48-2)

9H-Pyrido[3,4-b]indole-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 83911-48-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridoindole class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a nitrile group at the 3-position of the indole ring system enhances its reactivity and makes it a valuable scaffold for further chemical modifications and drug discovery efforts.

The molecular structure of 9H-Pyrido[3,4-b]indole-3-carbonitrile consists of a fused bicyclic system comprising a pyridine ring and an indole ring, with the nitrile functionality attached to the 3-position of the indole moiety. This unique structural arrangement imparts distinct electronic and steric properties, making it an attractive candidate for designing novel bioactive molecules. The compound's ability to interact with various biological targets has positioned it as a key intermediate in the synthesis of potential pharmacological agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridoindole derivatives. 9H-Pyrido[3,4-b]indole-3-carbonitrile has been studied for its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Preclinical studies have demonstrated that this compound exhibits promising activity in inhibiting certain enzymes and receptors involved in these pathological processes. The nitrile group in its structure serves as a versatile handle for further derivatization, allowing chemists to fine-tune its pharmacological profile by introducing different substituents.

One of the most compelling aspects of 9H-Pyrido[3,4-b]indole-3-carbonitrile is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis routes, including cyclization reactions and functional group transformations. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production and further research applications. The availability of this intermediate has facilitated the development of several analogues with enhanced biological activity and improved pharmacokinetic properties.

The therapeutic potential of 9H-Pyrido[3,4-b]indole-3-carbonitrile has been further explored in the context of oncology research. Studies have shown that derivatives of this compound can selectively target cancer cells by interfering with critical signaling pathways involved in tumor growth and survival. The nitrile group's ability to undergo hydrolysis or reduction reactions provides multiple avenues for modulating its bioactivity, enabling the design of prodrugs or bioisosteres with improved metabolic stability and target specificity.

Advances in computational chemistry and molecular modeling have also contributed to the understanding of 9H-Pyrido[3,4-b]indole-3-carbonitrile's interactions with biological targets. These computational approaches have helped identify key binding residues on proteins and nucleic acids, providing insights into its mechanism of action. Such information is crucial for rational drug design, allowing researchers to optimize the compound's structure for better efficacy and reduced side effects.

The role of 9H-Pyrido[3,4-b]indole-3-carbonitrile in medicinal chemistry extends beyond its direct pharmacological activity. It serves as a valuable building block for synthesizing more complex molecules with tailored properties. By incorporating this scaffold into larger drug candidates, chemists can leverage its known bioactivity while introducing novel functional groups to enhance solubility, permeability, and metabolic stability.

In conclusion,9H-Pyrido[3,4-b]indole-3-carbonitrile (CAS No. 83911-48-2) represents a significant advancement in pharmaceutical research due to its unique structural features and versatile synthetic capabilities. Its potential applications in treating various diseases, coupled with ongoing studies into its mechanism of action, make it a promising candidate for future drug development efforts. As research continues to uncover new therapeutic possibilities,9H-Pyrido[3,4-b]indole-3-carbonitrile is poised to play an increasingly important role in shaping the future of medicinal chemistry.